Cas no 926216-68-4 (6-bromo-2-2-(4-ethoxyphenyl)ethenylquinoline-4-carboxylic acid)

• Product Name: 6-bromo-2-2-(4-ethoxyphenyl)ethenylquinoline-4-carboxylic acid
• CAS No: 926216-68-4
• MF: C₂₀H₁₆BrNO₃
• MW: 398.24994468689
• CID: 5235634
• PubChem ID: 16778483
• Update Time: 2025-06-20

6-bromo-2-2-(4-ethoxyphenyl)ethenylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-[2-(4-ethoxyphenyl)ethenyl]quinoline-4-carboxylic acid
• 6-bromo-2-2-(4-ethoxyphenyl)ethenylquinoline-4-carboxylic acid

• Inchi： 1S/C20H16BrNO3/c1-2-25-16-8-4-13(5-9-16)3-7-15-12-18(20(23)24)17-11-14(21)6-10-19(17)22-15/h3-12H,2H2,1H3,(H,23,24)
• InChI Key： RJJIHNIGKRZZLL-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2)C(C(O)=O)=CC=1C=CC1=CC=C(OCC)C=C1

Additional information on 6-bromo-2-2-(4-ethoxyphenyl)ethenylquinoline-4-carboxylic acid

Introduction to 6-bromo-2-2-(4-ethoxyphenyl)ethenylquinoline-4-carboxylic acid (CAS No. 926216-68-4) and Its Applications in Modern Chemical Biology

6-bromo-2-2-(4-ethoxyphenyl)ethenylquinoline-4-carboxylic acid, identified by the CAS number 926216-68-4, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their broad spectrum of biological activities. The presence of both bromine and ethoxy substituents, along with its unique ethenyl bridge, makes it a versatile scaffold for further chemical modifications and biological investigations.

The quinoline core of 6-bromo-2-2-(4-ethoxyphenyl)ethenylquinoline-4-carboxylic acid is renowned for its pharmacological properties, which have been extensively studied in the context of antimicrobial, antimalarial, and anticancer therapies. Recent advancements in medicinal chemistry have highlighted the potential of quinoline derivatives as inhibitors of various enzymes and receptors involved in disease pathways. The bromine atom at the 6-position and the ethoxy group at the 4-position provide reactive sites for further functionalization, enabling the synthesis of novel analogs with enhanced biological activity.

In recent years, researchers have been exploring the therapeutic potential of 6-bromo-2-2-(4-ethoxyphenyl)ethenylquinoline-4-carboxylic acid in the treatment of cancer and inflammatory diseases. Studies have demonstrated that quinoline derivatives can modulate key signaling pathways such as MAPK and NF-κB, which are crucial in cancer progression and inflammation. The ethenyl bridge in this compound adds an additional layer of complexity, potentially influencing its binding affinity and selectivity towards target proteins.

One particularly intriguing aspect of 6-bromo-2-2-(4-ethoxyphenyl)ethenylquinoline-4-carboxylic acid is its ability to interact with biological targets through multiple binding modes. This property is highly desirable in drug design, as it can lead to the development of more robust and less susceptible to resistance drugs. Computational studies using molecular docking techniques have shown that this compound can bind to both hydrophobic and polar regions of target proteins, suggesting its potential as a dual-action inhibitor.

The synthesis of 6-bromo-2-2-(4-ethoxyphenyl)ethenylquinoline-4-carboxylic acid involves a multi-step process that requires careful optimization to ensure high yield and purity. The bromination step at the 6-position is particularly critical, as it determines the reactivity of the molecule for subsequent functionalizations. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the ethenyl bridge and ethoxy group efficiently.

Another area of interest is the role of 6-bromo-2-2-(4-ethoxyphenyl)ethenylquinoline-4-carboxylic acid in modulating immune responses. Quinoline derivatives have been shown to influence immune cell function by interacting with receptors such as TLRs (Toll-like receptors) and cytokine receptors. This has opened up new avenues for treating autoimmune diseases and infections. The unique structural features of this compound make it a promising candidate for further exploration in immunomodulatory therapies.

The pharmacokinetic properties of 6-bromo-2-2-(4-ethoxyphenyl)ethenylquinoline-4-carboxylic acid are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy. Preclinical studies have begun to address these aspects, providing valuable insights into its potential as a drug candidate. The presence of both bromine and ethoxy groups influences its metabolic pathways, which could be leveraged to enhance bioavailability or target specific tissues.

In conclusion, 6-bromo-2-2-(4-ethoxyphenyl)ethenylquinoline-4-carboxylic acid (CAS No. 926216-68-4) represents a fascinating compound with significant potential in chemical biology and pharmaceutical research. Its unique structure, combined with its ability to interact with multiple biological targets, makes it a valuable scaffold for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.